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Compound of Interest

Compound Name: Betapressin

Cat. No.: B1679224 Get Quote

For Immediate Implementation by Laboratory Personnel

This document provides essential guidance for the safe and compliant disposal of Betapressin
(penbutolol sulfate), a non-selective beta-blocker. Adherence to these procedures is critical for

maintaining a safe laboratory environment, ensuring regulatory compliance, and protecting

environmental health. This information is intended for researchers, scientists, and drug

development professionals who handle this compound.

Chemical and Physical Properties of Penbutolol
Sulfate
A clear understanding of the substance's properties is foundational to its safe handling and

disposal.

Property Value

Synonyms Penbutolol (hemisulfate), (-)-Terbuclomine

Molecular Formula C₁₈H₂₉NO₂·½H₂SO₄

CAS Number 38363-32-5

Hazard Statements
Harmful if swallowed. May cause drowsiness or

dizziness.

Primary Route of Exposure Ingestion
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Acute Toxicity Data
Test Result Species

Oral LD50 1230 mg/kg Mouse

Oral LD50 1350 mg/kg Rat

Intraperitoneal LD50 71 mg/kg Mouse

Intraperitoneal LD50 76 mg/kg Rat

Subcutaneous LD50 405 mg/kg Mouse

Subcutaneous LD50 860 mg/kg Rat

Experimental Protocols for Safe Disposal
The following step-by-step protocols are designed to guide laboratory personnel in the proper

disposal of Betapressin. These procedures align with general best practices for non-

hazardous pharmaceutical waste.

Protocol 1: Disposal of Unused or Expired Solid Betapressin

Do not dispose of with household garbage or down the sewage system.[1]

Consult Official Regulations: Disposal must be conducted in accordance with all applicable

federal, state, and local environmental regulations.[1]

Segregation: Package the solid Betapressin in a clearly labeled, sealed container.

Waste Stream: Dispose of the container through your institution's approved chemical waste

disposal program. This typically involves a licensed waste management contractor.

Protocol 2: Disposal of Empty Betapressin Containers

Triple Rinsing (if applicable): If the container held a solution, triple rinse it with a suitable

solvent.

Collect Rinsate: The rinsate should be collected and disposed of as chemical waste.
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Deface Label: Completely remove or obscure the label on the empty container to prevent

misidentification.

Disposal: Dispose of the clean, empty container in the regular laboratory trash, unless

institutional policy dictates otherwise.

Protocol 3: Disposal of Solutions Containing Betapressin

Do not pour down the drain.

Collection: Collect the solution in a compatible, sealed, and clearly labeled waste container.

Waste Stream: Dispose of the container through your institution's chemical waste disposal

program.

Betapressin Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Betapressin waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b1679224?utm_src=pdf-body
https://www.benchchem.com/product/b1679224?utm_src=pdf-body
https://www.benchchem.com/product/b1679224?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679224?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Betapressin Disposal Decision Workflow
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Caption: Decision workflow for the proper disposal of different forms of Betapressin waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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